Cas no 1805519-42-9 (Methyl 3-chloro-5-cyano-2-nitrobenzoate)

• Product Name: Methyl 3-chloro-5-cyano-2-nitrobenzoate
• CAS No: 1805519-42-9
• MF: C₉H₅ClN₂O₄
• MW: 240.600001096725
• CID: 4953874
• Update Time: 2025-07-20

Methyl 3-chloro-5-cyano-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-5-cyano-2-nitrobenzoate

• Inchi： 1S/C9H5ClN2O4/c1-16-9(13)6-2-5(4-11)3-7(10)8(6)12(14)15/h2-3H,1H3
• InChI Key： PBHRVPJZQFMGCB-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(C(=O)OC)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 2
• Topological Polar Surface Area: 95.9

Additional information on Methyl 3-chloro-5-cyano-2-nitrobenzoate

Comprehensive Overview of Methyl 3-chloro-5-cyano-2-nitrobenzoate (CAS No. 1805519-42-9)

Methyl 3-chloro-5-cyano-2-nitrobenzoate (CAS No. 1805519-42-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its nitro, cyano, and chloro functional groups, serves as a versatile intermediate in synthetic chemistry. Its unique molecular structure makes it valuable for constructing complex molecules, particularly in the development of bioactive compounds. Researchers often explore its reactivity in nucleophilic substitution and condensation reactions, aligning with trends in sustainable synthesis and green chemistry.

The compound's CAS number 1805519-42-9 is frequently searched in academic databases, reflecting its relevance in drug discovery and material science. Recent studies highlight its potential in designing heterocyclic frameworks, a hotspot in medicinal chemistry due to their prevalence in FDA-approved drugs. Users also inquire about its solubility, stability, and spectroscopic properties, which are critical for optimizing reaction conditions. Notably, the methyl ester moiety enhances its applicability in esterification and transesterification processes, key topics in industrial-scale synthesis.

In the context of AI-driven drug design, Methyl 3-chloro-5-cyano-2-nitrobenzoate is often discussed for its role in fragment-based ligand development. Computational chemists leverage its structural features to model molecular interactions, addressing common queries about QSAR (Quantitative Structure-Activity Relationship) predictions. The compound’s nitro group also sparks interest in photocatalysis research, a trending area for renewable energy applications.

From an SEO perspective, long-tail keywords like "synthesis of Methyl 3-chloro-5-cyano-2-nitrobenzoate" or "CAS 1805519-42-9 applications" are highly searched, indicating demand for practical protocols. Environmental concerns drive searches for biodegradable alternatives, though this compound’s stability under ambient conditions remains a focus. Its spectral data (IR, NMR) is another sought-after resource, catering to analytical chemists.

To conclude, Methyl 3-chloro-5-cyano-2-nitrobenzoate exemplifies the intersection of traditional organic synthesis and modern technological advancements. Its multifaceted utility ensures continued relevance in both academic and industrial settings, particularly amid growing interest in high-throughput screening and catalytic transformations.